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Compound of Interest

Compound Name:
(13Z,16Z)-Docosadi-13,16-enoyl-

CoA

Cat. No.: B1261629 Get Quote

An In-Depth Technical Guide to (13Z,16Z)-Docosadi-13,16-enoyl-CoA: Structure, Properties,

and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (13Z,16Z)-Docosadi-13,16-enoyl-
CoA, a long-chain fatty acyl-coenzyme A derivative. Given the limited direct experimental data

on this specific molecule, this document synthesizes information from its constituent fatty acid,

(13Z,16Z)-docosadienoic acid, and the broader class of long-chain fatty acyl-CoAs to present a

thorough profile.

Chemical Structure and Properties
(13Z,16Z)-Docosadi-13,16-enoyl-CoA is formed through the formal condensation of the thiol

group of coenzyme A with the carboxyl group of (13Z,16Z)-docosadienoic acid.[1] The structure

combines the 22-carbon polyunsaturated fatty acid with the complex coenzyme A molecule.

A definitive 2D structure diagram for (13Z,16Z)-Docosadi-13,16-enoyl-CoA is not readily

available in the search results. However, its structure can be inferred from its components.

Table 1: Chemical and Physical Properties of (13Z,16Z)-Docosadienoic Acid and Related

Compounds
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Property
(13Z,16Z)-
docosadienoic
acid

(13Z,16Z)-
docosadienoat
e

(7Z,10Z,13Z,16
Z)-
Docosatetraen
oyl-CoA

(13Z,16Z)-
Docosadi-
13,16-enoyl-
CoA (from
ModelSEED)

Molecular

Formula
C22H40O2[2] C22H39O2-[3]

C43H70N7O17P

3S[1]

C43H68N7O17P

3S

Molecular Weight 336.6 g/mol [2] 335.5 g/mol [3] 1082.0 g/mol [1] 1082 g/mol [4]

IUPAC Name

(13Z,16Z)-

docosa-13,16-

dienoic acid[2]

(13Z,16Z)-

docosa-13,16-

dienoate[3]

S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-

5-(6-aminopurin-

9-yl)-4-hydroxy-

3-

phosphonooxyox

olan-2-

yl]methoxy-

hydroxyphosphor

yl]oxy-

hydroxyphosphor

yl]oxy-2-hydroxy-

3,3-

dimethylbutanoyl

]amino]propanoyl

amino]ethyl]

(7Z,10Z,13Z,16Z

)-docosa-

7,10,13,16-

tetraenethioate[1

]

Not Available

Synonyms

cis-13,16-

Docosadienoic

Acid, FA 22:2[5]

(13Z,16Z)-

docosa-13,16-

dienoate[3]

docosatetraenoyl

-CoA[1]
C16645[4]

CAS Number 17735-98-7[5] Not Available Not Available Not Available
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Solubility

Soluble in

ethanol (10

mg/ml), DMSO

(10 mg/ml), and

DMF (10 mg/ml).

[5]

Not Available Not Available Not Available

Charge (at pH

7.3)
Not applicable -1[3] Not Available -4[4]

Calculated Gibbs

Free Energy

(∆G)

Not Available Not Available Not Available
-708.71±4.11

(kcal/mol)[4]

Calculated pKa Not Available Not Available Not Available

1:44:3.27;1:51:1

2.61;1:54:0.92;1:

55:5.94;1:69:0.8

3[4]

Biological Significance and Signaling Pathways
Long-chain fatty acyl-CoAs, including molecules like (13Z,16Z)-Docosadi-13,16-enoyl-CoA,

are crucial intermediates in numerous lipid metabolic pathways and are recognized as

important cellular signaling molecules.[6] Their intracellular levels and activities are tightly

regulated and have profound effects on cellular processes.

The precursor fatty acid, (13Z,16Z)-docosadienoic acid, is a natural ω-6 polyunsaturated fatty

acid.[5] It acts as an agonist for the free fatty acid receptor 4 (FFAR4 or GPR120), a receptor

for long-chain fatty acids.[5][7]

General Signaling Roles of Long-Chain Acyl-CoAs:

Gene Regulation: In various organisms, long-chain acyl-CoAs can directly bind to

transcription factors to modulate gene expression. For instance, in E. coli, they bind to FadR,

and in mammals, they can interact with transcription factors like hepatocyte nuclear factor 4

(HNF-4).[8]
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Enzyme Regulation: They can allosterically regulate the activity of enzymes involved in lipid

and energy metabolism, such as acetyl-CoA carboxylase and glucokinase.[9]

Signal Transduction: Long-chain acyl-CoAs can influence signal transduction pathways,

including those involving protein kinase C (PKC) isoforms and Ca2+ release.[9]

Metabolic Intermediates: They are essential substrates for the biosynthesis of various

complex lipids, including glycerolipids and glycerophospholipids, and for β-oxidation.[6]

Below is a generalized diagram illustrating the central role of long-chain acyl-CoAs in cellular

metabolism and signaling.

Fatty Acid
((13Z,16Z)-docosadienoic acid) Acyl-CoA Synthetase (ACSL) Activation (13Z,16Z)-Docosadi-13,16-enoyl-CoA

β-Oxidation Energy Production

Complex Lipid
Synthesis

 Membrane/Storage

Cellular Signaling Regulation

Click to download full resolution via product page

Caption: Formation and metabolic fate of (13Z,16Z)-Docosadi-13,16-enoyl-CoA.

Experimental Protocols
While specific experimental protocols for (13Z,16Z)-Docosadi-13,16-enoyl-CoA are not

detailed in the provided search results, general methodologies for the analysis of long-chain

acyl-CoAs are well-established.

A. General Protocol for Acyl-CoA Extraction and Quantification by LC-MS/MS

This protocol is adapted from general methods for acyl-CoA analysis in mammalian cells.[10]

Sample Preparation:
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Harvest cultured cells and wash with ice-cold phosphate-buffered saline (PBS).

Lyse the cells and precipitate proteins using a suitable method, such as with the addition

of a cold organic solvent (e.g., acetonitrile or methanol).

Centrifuge to pellet the protein precipitate.

Extraction:

Collect the supernatant containing the acyl-CoAs.

Evaporate the solvent under a stream of nitrogen.

Reconstitute the dried extract in a solution suitable for LC-MS analysis. Acyl-CoAs are

prone to hydrolysis and are unstable in aqueous solutions, especially at alkaline or

strongly acidic pH.[10] A common reconstitution solution is 50% methanol in 50 mM

ammonium acetate (pH 7).[10]

LC-MS/MS Analysis:

Separate the acyl-CoAs using reversed-phase high-performance liquid chromatography

(HPLC).

Detect and quantify the different acyl-CoA species using a triple quadrupole mass

spectrometer operating in multiple reaction monitoring (MRM) mode.[10]
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Caption: Workflow for the analysis of acyl-CoAs by LC-MS/MS.

B. In Vitro Synthesis of (13Z,16Z)-Docosadi-13,16-enoyl-CoA
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The synthesis of (13Z,16Z)-Docosadi-13,16-enoyl-CoA can be achieved enzymatically using

an acyl-CoA synthetase (ACSL).

Reaction Mixture:

(13Z,16Z)-docosadienoic acid (substrate)

Coenzyme A (CoA)

ATP

Mg2+

Purified Acyl-CoA Synthetase enzyme

Buffer (e.g., Tris-HCl) at an appropriate pH

Procedure:

Combine the reactants in the buffer.

Initiate the reaction by adding the ACSL enzyme.

Incubate at the optimal temperature for the enzyme (e.g., 37°C).

The progress of the reaction can be monitored by detecting the formation of the acyl-CoA

product using methods like HPLC.

Purification:

The resulting (13Z,16Z)-Docosadi-13,16-enoyl-CoA can be purified from the reaction

mixture using techniques such as solid-phase extraction or preparative HPLC.

Conclusion
(13Z,16Z)-Docosadi-13,16-enoyl-CoA, as a long-chain polyunsaturated fatty acyl-CoA, is

positioned at a critical juncture of lipid metabolism and cellular signaling. While direct

experimental data for this specific molecule is sparse, its properties and biological functions
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can be inferred from its fatty acid precursor and the well-documented roles of its molecular

class. Its precursor, (13Z,16Z)-docosadienoic acid, is a known agonist of the G-protein coupled

receptor GPR120, suggesting that its activated CoA form may play a significant role in the

downstream signaling cascades of this receptor.[5][7] Further research focusing on the direct

interactions and metabolic fate of (13Z,16Z)-Docosadi-13,16-enoyl-CoA is necessary to fully

elucidate its specific functions in health and disease. The methodologies outlined in this guide

provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1261629#13z-16z-docosadi-13-16-enoyl-coa-
structure-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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